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Compound of Interest

Compound Name: 4-Heptylphenol

CAS No.: 72624-02-3

Cat. No.: B3429131

Get Quote

Executive Safety Summary
Status:CORROSIVE (Category 1C) / ENVIRONMENTAL HAZARD Immediate Action: Treat as

a severe skin and eye corrosive.[1]

4-Heptylphenol is not merely a skin irritant; it is an alkylphenol capable of causing severe skin

burns and eye damage (H314).[1] Unlike simple solvents, phenolic compounds can anesthetize

the skin upon contact, meaning a researcher may suffer a chemical burn without immediately

feeling pain.[1] Furthermore, its high lipophilicity allows it to penetrate standard nitrile gloves

faster than hydrophilic acids.[1]

The Golden Rule: Never handle 4-Heptylphenol with a single layer of thin nitrile gloves.[1]

Hazard Identification & Risk Assessment
Before selecting PPE, you must understand the specific failure modes of standard laboratory

gear against this compound.[1][2]
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Hazard Class GHS Code Critical Implication for PPE

Skin Corrosion H314

Category 1C: Corrosive

reactions occur after

exposures between 1-4 hours.

[1][3] Action: PPE must

prevent any skin contact.[1][4]

[5]

Aquatic Toxicity H410

Very toxic to aquatic life.[1][6]

Action: All waste (including

gloves) must be collected;

nothing goes down the drain.

Physical State Solid/Liquid

Melting point is ~28°C. It may

exist as a solid or a

supercooled liquid.[1] Action:

PPE must account for both

dust (inhalation) and liquid

splash.[1]

PPE Specification Matrix
As a Senior Application Scientist, I recommend a "Double-Barrier" approach. Standard 4-mil

nitrile gloves offer insufficient breakthrough time for direct contact with alkylphenols.[1]

Hand Protection (The Critical Failure Point)
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Exposure Level
Primary Glove
(Inner)

Secondary Glove
(Outer)

Rationale

High Risk (Stock

handling, pouring,

weighing)

Silver Shield /

Laminate (EVOH)

Heavy Duty Nitrile (8

mil+)

Laminate gloves

provide >480 min

breakthrough time

against phenols.[1]

The outer nitrile

provides grip and

mechanical protection.

[1]

Moderate Risk (Dilute

solutions <1%)
Nitrile (4-5 mil) Nitrile (4-5 mil)

Double-gloving

creates a "sacrificial

layer."[1] If the outer

glove is splashed,

strip it immediately.[1]

[7] Do not rely on

single nitrile.

Body & Eye Protection[1][5][6][8][9]
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Component Specification Operational Note

Eyes
Chemical Splash Goggles

(Indirect Vent)

Safety glasses are insufficient

for corrosive liquids.[1] Vapors

can also irritate the eyes.[1]

Face Face Shield (8-inch)

Mandatory when handling

liquid volumes >10mL or

heating the substance.[1]

Respiratory
N95 (Minimum) or P100 w/ OV

Cartridge

Use N95 for solid weighing.[1]

If heating or generating

aerosols, use a half-face

respirator with Organic Vapor

(OV) cartridges.[1]

Body Tyvek® Lab Coat or Apron

Standard cotton coats absorb

phenols, keeping the corrosive

agent against the skin. Use

chemically resistant aprons for

stock handling.[1]

Operational Protocol: The "Zero-Contact" Workflow
This protocol is designed to eliminate the risk of cross-contamination, which is the most

common cause of phenol burns.[1]

Phase A: Preparation (Donning)
Inspect: Check the fume hood airflow. Ensure calcium gluconate gel (antidote for HF, but

often used for phenol first aid as a soothing agent, though PEG 300/400 is specific for

phenols) or Polyethylene Glycol (PEG 300/400) spray is accessible.[1]

Note: PEG 300/400 is the standard decontamination agent for phenols, as it solubilizes

the phenol and removes it from the skin better than water alone.

Layering: Don the inner laminate gloves first.[1] Tape the cuff to your lab coat sleeve.[1] Don

the outer nitrile gloves over them.[1]
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Phase B: Handling (Solid vs. Liquid)
If Solid (Powder/Crystals): Use a static-free spatula.[1] Avoid generating dust.[1][4][5][8]

Weigh inside the fume hood.

If Liquid (Melted): 4-Heptylphenol melts near room temperature (28°C).[1][8] If heating is

required to dispense, do not exceed 50°C. Use a face shield.[1]

Phase C: Decontamination & Doffing[1][10]
Wipe Down: Wipe all tools (spatulas, flask necks) with a solvent-soaked Kimwipe (Ethanol or

Acetone) before removing them from the hood.[1]

Outer Glove Removal: Remove outer nitrile gloves inside the hood and dispose of them as

solid hazardous waste.

Inspection: Inspect inner laminate gloves for discoloration. If clean, they can be reused; if

suspect, dispose.[1][6][11]

Visualizing the Safety Workflow
The following diagram illustrates the decision logic for handling 4-Heptylphenol safely.
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START: Risk Assessment

Check Physical State
(MP ~28°C)

Solid / Powder Liquid / Melted

Risk: Dust Inhalation

PPE: Double Nitrile + N95

Handling in Fume Hood
(No open bench work)

Risk: Corrosive Splash

PPE: Laminate Liner + 
Nitrile Outer + Face Shield

Decon Tools with Ethanol

Disposal: Segregated 
Hazardous Waste

Click to download full resolution via product page

Caption: Decision matrix for PPE selection based on the physical state of 4-Heptylphenol.

Emergency Response & First Aid
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Skin Contact:

IMMEDIATE: Remove contaminated clothing/gloves.[1][7][12]

WASH/SOLUBILIZE: Flush with copious amounts of water, or preferably, swab the area

with Polyethylene Glycol (PEG 300 or 400) or a mixture of PEG and methylated spirits.[1]

Phenols are not very soluble in water; PEG acts as a solvent to draw the phenol out of the

skin.[1]

SEEK MEDICAL ATTENTION: Treat as a chemical burn.

Eye Contact: Flush for 15 minutes immediately.[1][6][9] Hold eyelids open. Seek emergency

ophthalmological care.

Disposal & Waste Management
Because 4-Heptylphenol is toxic to aquatic life (H410), it cannot be discharged into sewer

systems.[1]

Segregation: Collect in a dedicated "Phenolic Waste" container. Do not mix with strong

oxidizers (e.g., Nitric Acid) as this can cause exothermic reactions.[1]

Labeling: Label clearly as "Hazardous Waste - Corrosive/Toxic - 4-Heptylphenol."

Solids: Contaminated gloves, paper towels, and weighing boats must be double-bagged and

disposed of as solid hazardous waste, not regular trash.[1]

Final Destruction: The preferred method for ultimate disposal is incineration at a licensed

facility.[1][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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